Jbi-802

Epigenetics LSD1 HDAC6
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H23BrN4O2
Molecular Weight 443.3 g/mol
Cat. No. B16328611
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Technical Parameters


Basic Identity
Product NameJbi-802
Molecular FormulaC21H23BrN4O2
Molecular Weight443.3 g/mol
Structural Identifiers
InChIInChI=1S/C21H22N4O2.BrH/c26-21(24-27)18-8-6-15(7-9-18)13-25-14-16(12-23-25)11-22-20-10-19(20)17-4-2-1-3-5-17;/h1-9,12,14,19-20,22,27H,10-11,13H2,(H,24,26);1H/t19-,20+;/m0./s1
InChIKeyVYVGGNXALTUECS-CMXBXVFLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

JBI-802 Procurement Guide


JBI-802 is a first-in-class, orally bioavailable small-molecule dual inhibitor that simultaneously targets lysine-specific demethylase 1 (LSD1/KDM1A) and histone deacetylase 6 (HDAC6) within the CoREST transcriptional repressor complex [1]. Unlike single-target epigenetic agents that address only one arm of the CoREST pathway, JBI-802 is engineered as a single pharmacophore with demonstrated nanomolar potency against both targets—LSD1 IC50 of 0.05 µM and HDAC6 IC50 of 0.011 µM—with approximately 100-fold selectivity over other HDAC isoforms [2]. The compound has entered Phase I/II clinical trials (NCT05268666) for advanced solid tumors and heme-oncology indications, and has received FDA Orphan Drug Designation for both acute myeloid leukemia (AML) and small cell lung cancer (SCLC) [1]. Its dual mechanism uniquely couples stem cell differentiation modulation (via LSD1 inhibition) with immune suppression reversal (via HDAC6 isoform-selective inhibition), a combination not achievable by LSD1-only inhibitors such as bomedemstat (IMG-7289) or HDAC6-selective agents such as ricolinostat (ACY-1215) [3].

CoREST pathway dual-inhibition study fit (LSD1/HDAC6)
Single pharmacophore for simultaneous target engagement
Oral bioavailability supports in vivo model studies
Orphan drug designation context (AML, SCLC research)

JBI-802 vs. Single-Target Inhibitors


Single-target LSD1 inhibitors (e.g., bomedemstat/IMG-7289, ORY-1001) and HDAC6-selective inhibitors (e.g., ricolinostat/ACY-1215, citarinostat) address only one component of the CoREST complex, leaving the complementary pathogenic axis intact. Preclinical data demonstrate that JBI-802 produces a biomarker signature—including modulation of a specific transcriptomic marker—that is not observed with either LSD1 or HDAC6 inhibition alone, indicating a genuinely synergistic dual pharmacology rather than an additive effect [1]. In the HEL92.1.7 erythroleukemia xenograft model, JBI-802 achieved superior tumor growth inhibition compared to either ACY-1215 (HDAC6-selective) or ORY-1001 (LSD1-selective) as single agents administered at their efficacious doses, demonstrating that the co-targeted approach yields efficacy unattainable by sequential or alternating single-agent regimens [2]. Clinically, LSD1-only inhibitors are associated with class-specific toxicities including dysgeusia and anemia, which have not been observed with JBI-802—a differentiated tolerability profile potentially attributable to the HDAC6-inhibitory component preserving erythrocyte function [3]. For research groups investigating CoREST biology, tumor stemness, or immunotherapy resensitization, substituting a single-target inhibitor for JBI-802 would fail to recapitulate the dual pharmacodynamic modulation and the distinct efficacy-toxicity profile that define the compound's scientific and clinical positioning.

LSD1-only Single-target LSD1 inhibitors may not modulate HDAC6-dependent immune suppression axis, leaving complementary pathway unaddressed.
HDAC6-only HDAC6-selective inhibitors do not engage LSD1-mediated stemness and differentiation programs; dual pharmacodynamic signature may be absent.
Combination Separate inhibitor combinations introduce variable cellular pharmacokinetics and target occupancy kinetics vs. fixed molar ratio dual inhibition.

JBI-802 Comparative Evidence


Target Potency & Isoform Selectivity

JBI-802 exhibits balanced low-nanomolar potency against both LSD1 (IC50 0.05 µM) and HDAC6 (IC50 0.011 µM), with additional HDAC8 inhibitory activity (IC50 0.098 µM) and approximately 100-fold selectivity over other HDAC isoforms [1]. In contrast, the LSD1-only clinical inhibitor ORY-1001 (iadademstat) demonstrates LSD1 potency without HDAC6 activity, and the HDAC6-selective inhibitor ACY-1215 (ricolinostat) shows HDAC6 specificity without LSD1 engagement [2]. JBI-802 further differentiates by co-inhibiting MAO-A (IC50 5 nM), a feature not present in either single-target comparator class, potentially contributing to its distinct pharmacology . The dual inhibition is achieved through a single pharmacophore rather than a linked or pro-drug approach, ensuring simultaneous target engagement at a fixed molecular ratio.

Target Potency & Isoform Selectivity
Reported
LSD1 IC50 0.05 µM, HDAC6 IC50 0.011 µM; ~100-fold selectivity over other HDAC isoforms
Supports dual-target engagement assay context
Simultaneous inhibition at fixed ~4.5:1 molar ratio; MAO-A IC50 5 nM also noted.
Epigenetics LSD1 HDAC6 CoREST Dual inhibitor Isoform selectivity

Erythroleukemia Xenograft Efficacy

In the HEL92.1.7 erythroleukemia xenograft model, JBI-802 administered orally produced significantly greater tumor growth inhibition than either the HDAC6-selective inhibitor ACY-1215 (ricolinostat) or the LSD1-selective inhibitor ORY-1001 (iadademstat) when each was administered as a single agent [1]. JBI-802 achieved an ED50 of approximately 6.25 mg/kg BID in this model, with dose-dependent pharmacodynamic biomarker modulation confirmed in tumor tissue, including inhibition of c-Myc expression, upregulation of CD11b and CD86, and increased acetylated α-tubulin levels [1]. The comparator single-target agents did not achieve equivalent tumor growth inhibition at their respective efficacious doses, and neither produced the full JBI-802 biomarker signature [2].

Erythroleukemia Xenograft Efficacy
Head-to-head
ED50 ~6.25 mg/kg BID; reported higher tumor growth inhibition vs. ACY-1215 and ORY-1001
Supports CoREST-dependent tumor model context
HEL92.1.7 xenograft; biomarker modulation (c-Myc, CD11b, acetylated α-tubulin) confirmed.
In vivo efficacy Xenograft Erythroleukemia Tumor growth inhibition Single-agent comparison

Clinical Safety Differentiation

Phase I clinical data from the first 11 advanced cancer patients treated with JBI-802 (NCT05268666) revealed a differentiated safety profile compared to LSD1-only inhibitors [1]. At the 10 mg dose level that produced confirmed partial responses in NSCLC patients, no cases of anemia or dysgeusia were reported—adverse events that are characteristic of LSD1-selective inhibitors such as bomedemstat (IMG-7289) and ORY-1001 [2]. The absence of anemia is mechanistically attributed to the HDAC6-inhibitory component of JBI-802, which is hypothesized to preserve erythrocyte function [1]. The only adverse event above Grade 1 observed was a dose-dependent, reversible decrease in platelet count, consistent with the on-target pharmacological effect of LSD1 inhibition and exploited therapeutically for thrombocytosis indications [3]. Grade 3/4 thrombocytopenia occurred in 38% of patients at higher dose levels but was not accompanied by bleeding complications [3].

Clinical Safety Differentiation
Phase I context
Anemia 0%, dysgeusia 0% in 10 mg cohort (n=11); Grade 3/4 thrombocytopenia 38% at higher doses
Supports tolerability endpoint review
Reversible platelet decrease consistent with on-target LSD1 effect; no bleeding complications.
Clinical safety Phase I LSD1 inhibitor Tolerability Anemia Dysgeusia

Efficacy in Immunotherapy-Refractory NSCLC

Two immunotherapy-refractory NSCLC patients in the Phase I trial (NCT05268666), both of whom had progressed on first-line nivolumab + ipilimumab doublet immunotherapy, demonstrated anti-tumor activity on JBI-802 monotherapy at the 10 mg dose level [1]. Patient 1 (STK11-mutant NSCLC, a genotype known to confer immunotherapy resistance in ~10% of NSCLC cases) achieved a confirmed partial response with a 39% reduction in target lung tumor mass, accompanied by complete resolution of Pancoast syndrome; the response remained durable after 9 cycles [1]. Patient 2 (lung lesion plus liver metastasis) experienced over 50% shrinkage of liver metastasis with complete resolution of portal hypertension and edema, and improvement in quality of life [2]. Both patients had unequivocally progressed on standard-of-care dual checkpoint inhibition prior to enrollment, establishing JBI-802's activity in a setting where immunotherapy had failed [1].

Immunotherapy-Refractory NSCLC Response
Case context
39% target lesion reduction (confirmed PR); >50% liver metastasis shrinkage in reported cases
Supports immunotherapy-resistance model context
STK11-mutant NSCLC; both patients progressed on prior nivolumab + ipilimumab.
Immunotherapy resistance NSCLC STK11 mutation Partial response Liver metastasis

Combination Activity with Checkpoint Inhibitors

In the CT-26 syngeneic murine colon cancer model, JBI-802 administered as a single oral agent demonstrated tumor growth inhibition comparable to that of anti-PD-1/PD-L1 monoclonal antibodies [1]. When JBI-802 was combined with anti-PD-1/PD-L1 antibodies, the combination produced stronger tumor growth inhibition than either agent alone, indicating a synergistic interaction [2]. This finding is mechanistically consistent with JBI-802's dual pharmacology: LSD1 inhibition promotes type 1 interferon response converting 'cold' tumors to 'hot,' while HDAC6 inhibition overcomes immune suppression in the tumor microenvironment [1]. Preclinical xenograft studies further confirmed that CoREST inhibition by JBI-802 can resensitize immunotherapy-resistant tumors, particularly those harboring STK11 mutations [3].

Combination Activity with Checkpoint Inhibitors
Reported
Monotherapy tumor inhibition comparable to anti-PD-1/PD-L1; combination showed synergistic control
Supports combination immuno-oncology study context
CT-26 syngeneic model; synergy designation based on tumor growth curves.
Syngeneic model Immunotherapy combination Anti-PD-1 CT-26 Tumor microenvironment

Anti-Proliferative Activity in Hematologic Cancers

JBI-802 demonstrated broad anti-proliferative activity across a panel of 25 cancer cell lines, with EC50 values ranging from 0.01 µM to 0.3 µM against select AML, CLL, SCLC, sarcoma, and multiple myeloma cell lines [1]. In multiple myeloma specifically, JBI-802 inhibited growth of MM.1S, MM.1R, and RPMI-8226 cells with EC50 values of 2 nM, 6 nM, and 280 nM, respectively [2]. The activity against the dexamethasone-resistant MM.1R line (EC50 6 nM) is notable, as resistance to standard-of-care agents in this model presents a high experimental barrier. This broad potency across hematologic lineages is attributable to the coordinated CoREST targeting, as evidenced by dose-dependent biomarker modulation (CD11b, CD86, GFI1b, acetylated α-tubulin) observed in both cell-based assays and in vivo tumor samples [1].

Anti-Proliferative Activity in Hematologic Cancers
Class-level
EC50 range 0.01–0.3 µM across 25 cell lines; MM.1R (dex-resistant) EC50 6 nM
Supports hematologic cell-model screening context
Activity observed in AML, CLL, SCLC, sarcoma, multiple myeloma lines.
Anti-proliferative EC50 Hematologic malignancies Multiple myeloma AML SCLC

JBI-802 Validated Applications


CoREST Complex Mechanistic Studies

Research teams investigating CoREST complex biology, including transcriptional repression mechanisms in cancer stemness and neuroendocrine differentiation, can use JBI-802 as the only clinical-stage tool compound that provides simultaneous, high-potency inhibition of both LSD1 (IC50 50 nM) and HDAC6 (IC50 11 nM) from a single pharmacophore [1]. Unlike experiments that combine separate LSD1 and HDAC6 inhibitors—which introduce confounding variables from differential cellular permeability, protein binding, and target occupancy kinetics—JBI-802 ensures a fixed 4.5:1 molar ratio of target inhibition at all time points. The compound's validated pharmacodynamic biomarker panel (CD11b, CD86, GFI1b, acetylated α-tubulin, c-Myc) is established for both in vitro and in vivo target engagement confirmation [1]. Additionally, JBI-802 uniquely modulates a transcriptomic biomarker that is specific to dual LSD1/HDAC6 inhibition and not induced by either single-target inhibitor alone, providing a pathway-specific readout for CoREST target engagement studies [2].

Hematologic Xenograft Efficacy Studies

For preclinical pharmacology teams conducting in vivo efficacy studies in hematologic cancer models, JBI-802 offers validated oral dosing with an established ED50 of 6.25 mg/kg BID in the HEL92.1.7 erythroleukemia xenograft model [1]. The compound has demonstrated superior tumor growth inhibition in this model compared to both ACY-1215 (HDAC6-selective) and ORY-1001 (LSD1-selective), making it the preferred agent when the experimental objective is CoREST pathway suppression rather than single-target modulation [1]. Additional validated models include CMK-1 (leukemia) and Z-138 (lymphoma) xenografts, both of which showed stronger tumor growth inhibition with JBI-802 [1]. Toxicology studies have established tolerability at doses up to 300 mg/kg in rodents, with a 14-day repeat-dose no-observed-adverse-effect-level supporting chronic dosing regimens [1]. The compound's oral bioavailability and 4-days-on/3-days-off clinical dosing schedule provide a convenient translational framework for preclinical-to-clinical dose extrapolation.

Immunotherapy Resensitization Studies

Investigators studying mechanisms of immunotherapy resistance and epigenetic resensitization strategies should consider JBI-802 on the basis of Phase I clinical evidence showing confirmed partial responses (39% tumor reduction) in immunotherapy-refractory NSCLC patients, including those with STK11 mutations, a genotype present in approximately 10% of lung adenocarcinoma cases that confers resistance to checkpoint inhibitors [1]. Preclinical data further demonstrate that JBI-802 monotherapy achieves tumor growth inhibition comparable to anti-PD-1/PD-L1 antibodies in the CT-26 syngeneic model, and the combination yields synergistic tumor control [2]. For preclinical immuno-oncology programs exploring epigenetic priming prior to checkpoint blockade, JBI-802 provides an orally bioavailable agent with clinical proof-of-concept for the immunotherapy resensitization hypothesis—a differentiation point from LSD1-only or HDAC6-only inhibitors, which lack equivalent clinical validation in the immunotherapy-refractory setting [3].

Thrombocytosis-Focused Hematology Research

For hematology research groups investigating myeloproliferative neoplasms (MPN) and myelodysplastic/myeloproliferative neoplasms (MDS/MPN) with thrombocytosis, JBI-802 offers a unique pharmacodynamic profile characterized by dose-dependent, reversible platelet reduction without the confounding effect of anemia—a hallmark toxicity of LSD1-only inhibitors [1]. Phase I data confirmed a dose-proportional relationship between JBI-802 exposure and platelet decrease, with no cases of anemia reported, while Grade 3/4 thrombocytopenia occurred in 38% of patients only at higher dose levels [2]. This profile has led to the initiation of a dedicated Phase I/II trial (ACTRN12624000478516) in essential thrombocythemia (ET) and MDS/MPN with thrombocytosis, where platelet reduction without anemia induction represents a therapeutic advantage over standard-of-care hydroxyurea, which carries both safety and efficacy limitations [3]. Researchers can exploit JBI-802's on-target thrombopoietic modulation as both a pharmacodynamic biomarker of LSD1 engagement and a potential therapeutic mechanism in platelet-driven disease models.

Application
Selection Property
Validation Focus
CoREST complex mechanistic studies
Dual-target engagement at fixed molar ratio
CoREST pathway biomarker review
Hematologic xenograft efficacy studies
Oral bioavailability and reported tumor model response
In vivo target engagement and tumor growth inhibition review
Immunotherapy resensitization research
Reported clinical-case activity post-immunotherapy
Immunotherapy-refractory model response review
Thrombocytosis-focused hematology research
Reported platelet modulation without anemia signal
Platelet pharmacodynamic endpoint review

Technical Documentation Hub

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